Cas no 887594-96-9 (3-(3-methylphenyl)methylpyrrolidine)

3-(3-methylphenyl)methylpyrrolidine structure
887594-96-9 structure
Product Name:3-(3-methylphenyl)methylpyrrolidine
CAS No:887594-96-9
MF:C12H17N
MW:175.270083189011
CID:891691
PubChem ID:55252909
Update Time:2025-04-19

3-(3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-METHYL-BENZYL)-PYRROLIDINE
    • 3-[(3-methylphenyl)methyl]Pyrrolidine
    • 3-(3-methylphenyl)methylpyrrolidine
    • SCHEMBL1811542
    • AKOS006285860
    • EN300-1275805
    • 3-(3-METHYLBENZYL)PYRROLIDINE
    • 887594-96-9
    • Inchi: 1S/C12H17N/c1-10-3-2-4-11(7-10)8-12-5-6-13-9-12/h2-4,7,12-13H,5-6,8-9H2,1H3
    • InChI Key: HRFBZUIDHNGZSP-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2C=CC=C(C)C=2)C1

Computed Properties

  • Exact Mass: 175.13600
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 2.47580

3-(3-methylphenyl)methylpyrrolidine Pricemore >>

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